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Compound of Interest

Compound Name: ZN(ll) Mesoporphyrin I1X

Cat. No.: B13786147

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility and storage conditions for
Zinc (1) Mesoporphyrin IX (ZnMP). The information herein is intended to support research,
scientific, and drug development applications by providing clear, actionable data and protocols.

Physicochemical Properties

Zn(ll) Mesoporphyrin IX is a synthetically accessible metalloporphyrin that serves as a
valuable tool in various biological studies. Its core structure, a zinc-chelated mesoporphyrin IX,
imparts specific chemical and physical properties that are critical for its function and handling.

Property Value

CAS Number 14354-67-7
Molecular Formula Cs4H36N40O4Zn
Molecular Weight 630.05 g/mol

Solubility

The solubility of Zn(ll) Mesoporphyrin IX is a critical parameter for its use in both in vitro and
in vivo experimental settings. Due to its largely hydrophobic macrocycle, ZnMP exhibits poor
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solubility in aqueous solutions and requires organic solvents or specialized formulations for
effective dissolution.

Quantitative Solubility Data

The following table summarizes the known solubility of Zn(ll) Mesoporphyrin IX in common
laboratory solvents. It is important to note that sonication may be required to achieve the
concentrations listed.

Solvent Concentration Molarity (approx.) Notes

Dimethyl Sulfoxide Ultrasonic assistance
50 mg/mL[1] 79.36 mM[1]

(DMSO) may be necessary.[1]

A common vehicle for

10% DMSO, 40% in vivo studies. Forms
PEG300, 5% Tween- 2.5 mg/mL[1] 3.97 mM[1] a suspended solution
80, 45% Saline that may require

sonication.[1]

Experimental Protocol: Determination of Equilibrium
Solubility (Shake-Flask Method)

This protocol outlines a standard procedure for determining the equilibrium solubility of Zn(ll)
Mesoporphyrin IX in a solvent of interest, a method widely used for sparingly soluble
compounds.

Objective: To determine the saturation concentration of Zn(ll) Mesoporphyrin IX in a specific
solvent at a controlled temperature.

Materials:
e Zn(ll) Mesoporphyrin IX (solid)
e Solvent of interest (e.g., DMSO, ethanol, phosphate-buffered saline)

¢ Vials with screw caps
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Orbital shaker or vortex mixer

Constant temperature incubator or water bath

Microcentrifuge

UV-Vis Spectrophotometer

Calibrated pipettes and tips
Procedure:
o Preparation of Standard Solutions:

o Prepare a stock solution of Zn(ll) Mesoporphyrin IX in the chosen solvent at a known
concentration.

o Perform serial dilutions of the stock solution to create a set of standards with known
concentrations.

o Measure the absorbance of each standard at the characteristic Soret peak of Zn(ll)
Mesoporphyrin IX (around 408 nm) using a UV-Vis spectrophotometer.

o Plot a calibration curve of absorbance versus concentration.
e Sample Preparation:

o Add an excess amount of solid Zn(ll) Mesoporphyrin IX to a vial containing a known
volume of the solvent. The presence of undissolved solid is crucial to ensure that
equilibrium with the solid phase is reached.

o Seal the vials tightly to prevent solvent evaporation.
« Equilibration:

o Place the vials in a constant temperature incubator or water bath set to the desired
experimental temperature (e.g., 25°C or 37°C).
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o Agitate the samples using an orbital shaker or vortex mixer for a predetermined period
(typically 24-48 hours) to ensure equilibrium is reached.

o Sample Processing:

o After the equilibration period, allow the vials to stand undisturbed at the experimental
temperature to let the excess solid settle.

o Centrifuge the samples at high speed to pellet any remaining undissolved solid.
e Analysis:
o Carefully collect an aliquot of the supernatant, ensuring no solid particles are transferred.

o Dilute the supernatant with the solvent as necessary to bring the absorbance within the
linear range of the calibration curve.

o Measure the absorbance of the diluted supernatant using the UV-Vis spectrophotometer at
the same wavelength used for the standards.

o Calculation:

o Using the equation derived from the calibration curve, calculate the concentration of Zn(ll)
Mesoporphyrin IX in the diluted supernatant.

o Multiply this concentration by the dilution factor to determine the equilibrium solubility of
Zn(ll) Mesoporphyrin IX in the solvent.

Storage and Stability

Proper storage of Zn(ll) Mesoporphyrin IX is essential to maintain its chemical integrity and
biological activity. Porphyrins, in general, are sensitive to light and should be handled
accordingly.

Storage Conditions

The following table provides recommended storage conditions for both the solid compound and
solutions of Zn(ll) Mesoporphyrin IX.
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Form Temperature Duration Conditions

Store in a dry, dark

Solid Room Temperature Up to 3 years[1][2] place.[3] Protect from
light.[4]
0.4°C Short-term (days to Store in a dry, dark
weeks)[3] place.[3]
20 °C Long-term (months to Store in a dry, dark
years)[3] place.[3]
In Solvent -20 °C Up to 1 year[1][2] Protect from light.
-80 °C Up to 2 years[1][2] Protect from light.

Shipping: Zn(ll) Mesoporphyrin IX is generally considered stable for several weeks at ambient
temperature during standard shipping.[3]

Biological Activity and Signaling Pathway

Zn(ll) Mesoporphyrin IX is recognized for its ability to modulate the heme-responsive
signaling pathways. One of its key functions is to induce the degradation of the transcriptional
repressor Bachl.[5][6] Bachl represses the expression of genes such as Heme Oxygenase-1
(HO-1), which is involved in heme catabolism.[5] By promoting the degradation of Bachl,
ZnMP leads to the de-repression and up-regulation of HO-1 expression.[5][6] This degradation
is mediated by the proteasome.[5][6]

ZnMP-Induced Bachl Degradation Pathway

The following diagram illustrates the signaling pathway of Zn(ll) Mesoporphyrin IX-induced
Bachl degradation.

ZnMP-Induced Bachl Degradation and HO-1 Upregulation.

Conclusion

This technical guide provides essential information on the solubility and storage of Zn(ll)
Mesoporphyrin IX for researchers and professionals in drug development. Adherence to the
outlined protocols and storage conditions will ensure the integrity and optimal performance of
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this compound in experimental applications. The provided signaling pathway diagram offers a
visual representation of its mechanism of action related to Bachl degradation, a key aspect of
its biological activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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